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Compound of Interest

Compound Name: 2-Aminobenzenesulfonic acid

Cat. No.: B1677500 Get Quote

An In-depth Technical Guide to the Safety Data for 2-Aminobenzenesulfonic Acid

This technical guide provides a comprehensive overview of the safety data for 2-
Aminobenzenesulfonic acid (CAS No. 88-21-1), also known as Orthanilic acid. The

information is compiled and presented to meet the needs of researchers, scientists, and

professionals in drug development, with a focus on quantitative data, experimental

methodologies, and clear visual workflows.

Chemical and Physical Properties
2-Aminobenzenesulfonic acid is a light brown or white-to-yellow crystalline solid.[1][2][3] It is

soluble in water.[3][4] A summary of its key physical and chemical properties is presented

below. Data for many properties are not readily available in standard safety data sheets.[1][5]
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Property Value Reference(s)

Molecular Formula C₆H₇NO₃S [1][2]

Molecular Weight 173.19 g/mol [1][2]

Physical State Light brown crystalline powder [1][2]

Melting Point >300 °C (>572 °F) [1][5][6]

Boiling Point Data not available [1][5]

Flash Point Data not available [1][5]

Solubility Soluble in water [3][4]

pH Data not available [1]

Vapor Pressure Data not available [1]

Hazard Identification and GHS Classification
2-Aminobenzenesulfonic acid is classified as a hazardous chemical. The primary hazards

are related to its corrosive and irritant effects on skin and eyes.[5][7][8] Some safety data

sheets also indicate a potential for skin sensitization.[5][9]

Hazard Classification GHS Category Hazard Statement

Skin Corrosion / Irritation Category 1B[2][7][8]
H314: Causes severe skin

burns and eye damage.

Serious Eye Damage / Eye

Irritation
Category 1[5][8]

H318: Causes serious eye

damage.

Skin Sensitization Category 1[5]
H317: May cause an allergic

skin reaction.

The logical flow from classification to protective action is illustrated in the diagram below.
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Hazard Classification

Label Elements

Required Actions (Precautionary Statements)

Skin Corrosion
(Cat. 1B)

H314

GHS05
Corrosion Pictogram

Serious Eye Damage
(Cat. 1)
H318

Signal Word:
Danger

Prevention (P260, P264, P280)
- Do not breathe dust

- Wash thoroughly
- Wear protective gear

Response (P301, P303, P305, P310)
- IF SWALLOWED/ON SKIN/IN EYES:

  Rinse, remove clothing, call POISON CENTER

Storage (P405)
- Store locked up

Disposal (P501)
- Dispose via approved plant

Click to download full resolution via product page

GHS Hazard Communication Workflow for 2-Aminobenzenesulfonic acid.

Toxicological Data
Comprehensive quantitative toxicological data for 2-Aminobenzenesulfonic acid is limited in

publicly available literature. Most safety data sheets report acute toxicity values as "not

available".[1] The primary health hazards identified are corrosive effects and potential skin

sensitization.[2][5][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b1677500?utm_src=pdf-body-img
https://www.benchchem.com/product/b1677500?utm_src=pdf-body
https://www.benchchem.com/product/b1677500?utm_src=pdf-body
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg431-2014.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.oecd.org/en/publications/2022/06/test-no-467-defined-approaches-for-serious-eye-damage-and-eye-irritation_236dd995.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Aminobenzenesulfonic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Endpoint Species Route Value & Result Reference(s)

Acute Oral

Toxicity
- -

Data not

available
[1]

Acute Dermal

Toxicity
- -

Data not

available
[1]

Skin Corrosion - -

Causes severe

skin burns

(Category 1B)

[2]

Eye Damage - -

Causes serious

eye damage

(Category 1)

Skin

Sensitization
- -

May cause an

allergic skin

reaction

[5][9]

Carcinogenicity - -

Not listed by

IARC, NTP, or

OSHA

Mutagenicity - -
Data not

available
[10]

Note: The toxicological properties of this compound have not been fully investigated.[11]

Experimental Protocols
The hazard classifications are typically determined using standardized testing guidelines, such

as those established by the Organisation for Economic Co-operation and Development

(OECD). The specific studies performed on 2-Aminobenzenesulfonic acid are not always

cited, but the following protocols represent the standard methodologies for assessing its key

hazards.

Skin Corrosion/Irritation Testing (OECD 431)
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The in vitro skin corrosion test using a Reconstructed Human Epidermis (RhE) model is a

modern, animal-welfare-conscious alternative to traditional animal testing.[1][12]

Principle: The test chemical is applied topically to a three-dimensional RhE model, which

mimics the upper layers of human skin.[12][13] Corrosive chemicals penetrate the stratum

corneum and are cytotoxic to the underlying keratinocytes, causing a decrease in cell

viability.[1][12]

Methodology:

Preparation: At least two tissue replicates are used for the test chemical and controls.[1]

Application: A sufficient amount of 2-Aminobenzenesulfonic acid (e.g., ≥30 mg/cm²) is

applied uniformly to the surface of the RhE tissue.[1]

Exposure: Tissues are exposed to the chemical for specific time points (e.g., 3 minutes

and 1 hour).[12]

Viability Assessment: After exposure, the tissue is rinsed, and cell viability is measured

using a quantitative assay, typically the MTT assay. In this assay, viable cells convert the

yellow MTT dye into a blue formazan salt, which is then extracted and measured

spectrophotometrically.[12]

Classification: The chemical is classified as corrosive (Category 1) if the cell viability falls

below specific thresholds (e.g., <50% viability after 3 minutes of exposure or <15% after 1

hour).[12]

Eye Irritation/Corrosion Testing (OECD 405)
This guideline describes the traditional in vivo procedure for assessing acute eye irritation or

corrosion.[2]

Principle: The test substance is applied in a single dose to one eye of an experimental

animal (typically an albino rabbit), with the untreated eye serving as a control. The degree of

irritation is evaluated by scoring lesions of the cornea, iris, and conjunctiva at set intervals.[2]

[7]
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Methodology:

Animal Selection: Healthy young adult albino rabbits are used. Animals are examined 24

hours before the test to ensure no pre-existing eye defects.[2]

Procedure: The test is initiated using a single animal. Following the application of systemic

analgesics and topical anesthetics to minimize distress, a measured dose (e.g., 0.1 mL of

liquid or 0.1 g of solid) is instilled into the conjunctival sac of one eye.[2]

Observation: The eye is examined for irritation and damage at 1, 24, 48, and 72 hours

after application, and observations may continue for up to 21 days to assess reversibility.

[3][7]

Classification: If a corrosive or severe irritant effect is observed in the first animal, no

further testing is performed.[8] If the initial effects are mild, the test is confirmed using up

to two additional animals.[8] The scores for corneal opacity, iritis, and conjunctival

redness/swelling are used to classify the hazard.

Skin Sensitization Testing (OECD 429)
The Local Lymph Node Assay (LLNA) is an in vivo method for identifying potential skin

sensitizers.[4]

Principle: The LLNA measures the proliferation of lymphocytes in the auricular lymph nodes

that drain the site of chemical application (the mouse ear). A sensitizing chemical induces a

significant increase in lymphocyte proliferation compared to controls.[4]

Methodology:

Animal Selection: Typically, female mice of a CBA/Ca or CBA/J strain are used.[14]

Procedure: A range of concentrations of the test substance is applied to the dorsal surface

of each mouse's ear for three consecutive days.[4]

Proliferation Measurement: Five days after the first application, a solution of ³H-methyl

thymidine (or an alternative label) is injected intravenously. The mice are sacrificed a few

hours later, and the draining auricular lymph nodes are excised.
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Analysis: The incorporation of the radiolabel into the lymph node cells is measured via

scintillation counting. A Stimulation Index (SI) is calculated by dividing the mean

proliferation in the test group by the mean proliferation in the vehicle control group.

Classification: A substance is classified as a skin sensitizer if the Stimulation Index is ≥ 3.

[4]

Emergency and Handling Procedures
Proper handling and emergency preparedness are critical when working with 2-
Aminobenzenesulfonic acid due to its corrosive nature.

Emergency First Aid
Immediate action is required in case of exposure. The following diagram outlines the

recommended first aid workflow.[15]
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Immediate Actions

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

Immediately flush with running water for at least 15 min.
Remove all contaminated clothing.

Immediately flush with running water for at least 15 min.
Remove contact lenses if possible.

Rinse mouth with water.
Do NOT induce vomiting.

Seek Immediate Medical Attention
Show SDS to Physician
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Spill Occurs

Isolate spill area
(e.g., 25 meters for solids).

Keep unprotected personnel away.

Ensure adequate ventilation.

Wear appropriate PPE:
- Chemical-resistant gloves
- Safety goggles/face shield
- NIOSH-approved respirator

Dampen solid material with water to prevent dust.
Prevent entry into drains/waterways.

Sweep or vacuum dampened material
into a suitable, labeled disposal container.

Wash contaminated surfaces with
a strong soap and water solution.

Dispose of waste according to
local, state, and federal regulations.

Molecular Initiating Event (MIE)
Chemical (hapten) penetrates skin

and binds to proteins.

Key Event 1
Hapten-protein complex is formed.

Covalent Binding
Key Event 2

Keratinocyte activation and
release of inflammatory signals.

Cellular Stress
Key Event 3

Langerhans/Dendritic cell activation
and migration to lymph nodes.

Cytokine Release
Key Event 4

T-cell activation and proliferation
in lymph nodes.

Antigen Presentation
Adverse Outcome

Allergic Contact Dermatitis upon
re-exposure to the chemical.

Immune Memory
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

2. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

3. ecetoc.org [ecetoc.org]

4. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

5. oecd.org [oecd.org]

6. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

7. nucro-technics.com [nucro-technics.com]

8. ACUTE EYE IRRITATION OECD GUIDELINE BY SEJAL AGRAWAL | PPTX
[slideshare.net]

9. 2-Aminobenzenesulfonic acid | C6H7NO3S | CID 6926 - PubChem
[pubchem.ncbi.nlm.nih.gov]

10. spectrumchemical.com [spectrumchemical.com]

11. fishersci.com [fishersci.com]

12. x-cellr8.com [x-cellr8.com]

13. oecd.org [oecd.org]

14. utu.fi [utu.fi]

15. sds.metasci.ca [sds.metasci.ca]

To cite this document: BenchChem. [2-Aminobenzenesulfonic acid safety data sheet (SDS)].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677500#2-aminobenzenesulfonic-acid-safety-data-
sheet-sds]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b1677500?utm_src=pdf-body-img
https://www.benchchem.com/product/b1677500?utm_src=pdf-custom-synthesis
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg431-2014.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.ecetoc.org/wp-content/uploads/2021/10/MON-011.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg429-2010.pdf
https://www.oecd.org/en/publications/2022/06/test-no-467-defined-approaches-for-serious-eye-damage-and-eye-irritation_236dd995.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg435.pdf
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.slideshare.net/slideshow/acute-eye-irritation-oecd-guideline-by-sejal-agrawal/270333833
https://www.slideshare.net/slideshow/acute-eye-irritation-oecd-guideline-by-sejal-agrawal/270333833
https://pubchem.ncbi.nlm.nih.gov/compound/2-Aminobenzenesulfonic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Aminobenzenesulfonic-acid
https://www.spectrumchemical.com/media/sds/S1703_AGHS.pdf
https://www.fishersci.com/store/msds?partNumber=AC400640250&productDescription=anilinesulfonic-acid-an&vendorId=VN00032119&keyword=true&countryCode=US&language=en
https://x-cellr8.com/regulatory-safety-testing/skin-corrosion-testing/
https://www.oecd.org/en/publications/test-no-431-in-vitro-skin-corrosion-reconstructed-human-epidermis-rhe-test-method_9789264264618-en.html
https://www.utu.fi/sites/default/files/media/406%20Skin%20Sensitisation.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ6N284dXVycDdtcXdwNWZ3bmF1OGhwZWNrdG93IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lKOTI3MjFfODgtMjEtMV8yLUFtaW5vYmVuemVuZXN1bGZvbmljIGFjaWQucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lKOTI3MjFfODgtMjEtMV8yLUFtaW5vYmVuemVuZXN1bGZvbmljJTIwYWNpZC5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--e40f18cf0557d00bb15f2c2151f020afa778e50b/MetaSci_MSIJ92721_88-21-1_2-Aminobenzenesulfonic%20acid.pdf
https://www.benchchem.com/product/b1677500#2-aminobenzenesulfonic-acid-safety-data-sheet-sds
https://www.benchchem.com/product/b1677500#2-aminobenzenesulfonic-acid-safety-data-sheet-sds
https://www.benchchem.com/product/b1677500#2-aminobenzenesulfonic-acid-safety-data-sheet-sds
https://www.benchchem.com/product/b1677500#2-aminobenzenesulfonic-acid-safety-data-sheet-sds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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